Cas no 869945-43-7 (4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid)

4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid is a heterocyclic compound featuring both a benzoic acid moiety and a 1,2,4-triazole ring with an amino substituent. This structure imparts versatility in coordination chemistry and potential applications in medicinal chemistry, particularly as a ligand or building block for bioactive molecules. The presence of the carboxylic acid group enables further functionalization, while the triazole ring contributes to metal-binding properties, making it useful in catalysis or material science. Its balanced polarity and reactive sites enhance solubility and reactivity in synthetic applications. The compound is of interest in pharmaceutical research due to its potential as a scaffold for drug development, particularly in antimicrobial or anticancer agents.

4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid structure

869945-43-7 structure

Product Name:4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid

CAS No:869945-43-7

MF:C₁₀H₁₀N₄O₂

MW:218.2120013237

MDL:MFCD04969619

CID:3059233

PubChem ID:19614621

Update Time:2025-10-22

4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid
- STK349573
- MFCD04969619
- 4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoicacid
- AKOS000309915
- 869945-43-7
- 4-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoic acid
- 4-[(3-amino-1H-1,2,4-triazol-1-yl)methyl]benzoic acid
- MDL： MFCD04969619
- Inchi： 1S/C10H10N4O2/c11-10-12-6-14(13-10)5-7-1-3-8(4-2-7)9(15)16/h1-4,6H,5H2,(H2,11,13)(H,15,16)
- InChI Key： ARSPWZRRUBFIIX-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)CN1C=NC(N)=N1)=O

Computed Properties

Exact Mass: 218.08037557Da
Monoisotopic Mass: 218.08037557Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 94Å²

4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM526874-1g	4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid	869945-43-7	97%	1g	$235	2022-09-29
Chemenu	CM526874-5g	4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid	869945-43-7	97%	5g	$696	2022-09-29
Matrix Scientific	200035-1g	4-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]benzoic acid	869945-43-7		1g	$749.00	2023-09-10
Ambeed	A690472-1g	4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid	869945-43-7	97%	1g	$237.0	2025-04-16
Ambeed	A690472-5g	4-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)benzoic acid	869945-43-7	97%	5g	$710.0	2025-04-16